Cas no 1782038-45-2 (2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid)

• Product Name: 2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid
• CAS No: 1782038-45-2
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 5955325
• PubChem ID: 84208476
• Update Time: 2025-10-28

2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1159830
• 1782038-45-2
• 2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid

• Inchi： 1S/C10H13BrN2O2/c11-9-7(5-8(14)15)12-10(13-9)6-3-1-2-4-6/h6H,1-5H2,(H,12,13)(H,14,15)
• InChI Key： BZLQAQIGTSQOQG-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(=O)O)NC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid

Introduction to 2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid (CAS No. 1782038-45-2) and Its Emerging Applications in Chemical Biology and Medicine

2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid, identified by its CAS number 1782038-45-2, is a structurally intriguing compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This molecule, featuring a brominated imidazole core linked to a cyclopentyl group via an acetic acid moiety, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The imidazole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a bromo substituent at the 4-position of the imidazole ring enhances its reactivity, making it an excellent substrate for various biochemical transformations. Additionally, the cyclopentyl group appended to the imidazole core introduces steric bulk and potential lipophilicity, which can influence both the pharmacokinetic profile and binding affinity of the compound.

Recent advancements in structure-based drug design have highlighted the importance of heterocyclic compounds in modulating biological pathways. The acetic acid side chain in this molecule provides a polar moiety that can facilitate interactions with hydrophilic regions of target proteins. This dual functionality—combining the electrophilic nature of the brominated imidazole with the hydrophilic acetic acid group—makes 2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid a versatile building block for synthesizing novel bioactive molecules.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The bromine atom at the 4-position of the imidazole ring can be readily modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or other heteroaryl groups. This modular approach has been successfully employed in recent studies to generate libraries of imidazole-based derivatives with enhanced biological activity.

In particular, research has demonstrated that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. The brominated imidazole core has been shown to disrupt bacterial cell wall synthesis, while the cyclopentyl group may contribute to improved membrane penetration. Furthermore, preliminary studies suggest that modifications to the acetic acid side chain can fine-tune solubility and metabolic stability, critical factors for drug-like properties.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid. Molecular docking studies have identified specific binding pockets on target proteins where this molecule could potentially exert its therapeutic effects. For instance, its structural features are complementary to binding sites on enzymes involved in cancer pathways, making it a valuable candidate for further investigation.

The cyclopentyl group, in particular, has been implicated in enhancing binding affinity through favorable van der Waals interactions with protein surfaces. This steric complementarity is often exploited in drug design to improve receptor occupancy and prolong pharmacological effects. Additionally, the acetic acid moiety can engage in hydrogen bonding with polar residues in target proteins, further stabilizing the interaction.

Emerging evidence also suggests that imidazole derivatives play a crucial role in modulating immune responses. The bromine atom at position 4 enhances electrophilicity, enabling reactions with nucleophilic residues on immune cells such as kinases and transcription factors. This reactivity has been leveraged to develop novel immunomodulatory agents that could have applications in treating autoimmune diseases and chronic inflammation.

The synthesis of 2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid itself presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it more accessible than previously thought. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have enabled efficient construction of its core structure. These advancements are crucial for scaling up production and conducting extensive biological evaluations.

In conclusion, 2-(4-bromo-2-cyclopentyl-1H-imidazol-5-yl)acetic acid (CAS No. 1782038-45-2) represents a promising scaffold for developing novel therapeutics. Its unique structural features—combining an electrophilic brominated imidazole core with a cyclopentyl group and an acetic acid side chain—make it an attractive candidate for further exploration in chemical biology and medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in future drug discovery efforts.